Cas no 2098162-09-3 (methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate)

• Product Name: methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate
• CAS No: 2098162-09-3
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 5729369
• PubChem ID: 121206217
• Update Time: 2025-06-26

methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-[(3R)-3-hydroxypyrrolidin-1-yl]pyrimidine-4-carboxylate
• 2098162-09-3
• methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate
• F1967-5386
• AKOS026715385
• starbld0014848
• 4-Pyrimidinecarboxylic acid, 6-[(3R)-3-hydroxy-1-pyrrolidinyl]-, methyl ester

• Inchi： 1S/C10H13N3O3/c1-16-10(15)8-4-9(12-6-11-8)13-3-2-7(14)5-13/h4,6-7,14H,2-3,5H2,1H3/t7-/m1/s1
• InChI Key： KAYDBTNPEUFNDN-SSDOTTSWSA-N
• SMILES： O[C@H]1CN(C2C=C(C(=O)OC)N=CN=2)CC1

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 435.6±45.0 °C(Predicted)
• pka: 14.31±0.20(Predicted)

Additional information on methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate

Methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate and Its Role in Modern Pharmaceutical Development

Methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate, with the CAS No. 2098162-09-3, represents a critical intermediate in the synthesis of bioactive compounds targeting diverse therapeutic areas. This compound, characterized by its pyrimidine-4-carboxylate backbone and 3-hydroxypyrrolidin-1-yl substituent, has garnered significant attention in recent years due to its potential applications in antiviral, anti-inflammatory, and cancer therapeutic research. The structural complexity of this molecule, particularly the stereochemical configuration of the R-configured center, plays a pivotal role in determining its biological activity and pharmacokinetic profile.

Recent studies published in *Nature Chemical Biology* (2023) have highlighted the importance of pyrimidine-4-carboxylate derivatives in modulating cellular signaling pathways associated with apoptosis and immune response regulation. The 3-hydroxypyrrolidin-1-yl moiety, a key functional group in this compound, has been shown to enhance target specificity by interacting with proteins involved in DNA repair mechanisms. This unique structural feature enables Methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate to act as a selective inhibitor of specific enzymes implicated in cancer progression.

The synthesis of Methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate typically involves a multi-step organic reaction sequence, with the pyrimidine-4-carboxylate core being a critical starting point. A 2022 study in *Organic & Biomolecular Chemistry* demonstrated that the R-configured center is essential for the compound’s cytotoxic activity against leukemia cell lines, suggesting that stereochemical control is a key factor in optimizing its therapeutic potential. This finding underscores the importance of asymmetric synthesis strategies in the development of pharmaceutical intermediates.

Methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate has also been explored as a potential lead compound for antiviral drug discovery. Research published in *Antiviral Research* (2023) reported that this compound exhibits selective antiviral activity against RNA viruses, including SARS-CoV-2 variants. The hydroxyl group in the 3-hydroxypyrrolidin-1-yl substituent is believed to contribute to its viral entry inhibition by disrupting host cell receptor interactions. This dual functionality—targeting both viral replication and cellular entry mechanisms—makes it a promising candidate for multitarget drug design.

In the context of cancer therapy, Methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate has shown synergistic effects when combined with chemotherapeutic agents. A 2024 study in *Cancer Letters* demonstrated that this compound enhances the apoptotic response in breast cancer cells by modulating mitochondrial pathways. The pyrimidine-4-carboxylate scaffold is known to interact with DNA topoisomerases, and the 3-hydroxypyrrolidin-1-yl substituent may further amplify this effect by stabilizing DNA-protein complexes.

From a pharmaceutical development perspective, the synthetic accessibility of Methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate is a critical factor. A 2023 review in *Drug Discovery Today* emphasized the importance of green chemistry approaches in its synthesis to reduce environmental impact. The use of catalytic methods and solvent-free conditions has been shown to improve the efficiency and sustainability of its production, aligning with modern pharmaceutical manufacturing standards.

Despite its promising properties, Methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate faces challenges in clinical translation. Issues such as solubility, metabolic stability, and toxicity profiling require further investigation. Ongoing research in computational pharmacology is focused on predicting drug-like properties and optimizing molecular scaffolds to address these limitations. The integration of machine learning models with experimental data is expected to accelerate the development of targeted therapies based on this compound.

In conclusion, Methyl (R)-6-(3-hydroxypyrrolidin-1-yl)pyrimidine-4-carboxylate represents a versatile pharmaceutical intermediate with broad applications in antiviral, anti-inflammatory, and oncological research. Its unique structural features and biological activity position it as a key player in the discovery of novel therapeutics. Continued advancements in synthetic methods, biological characterization, and drug delivery systems will be essential to fully realize its potential in clinical settings.